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Compound of Interest

Compound Name: Pinacolone

Cat. No.: B1678379

Essential Safety and Handling Guide for Pinacolone

This guide provides comprehensive safety and logistical information for the handling and
disposal of Pinacolone, tailored for researchers, scientists, and drug development
professionals. Adherence to these protocols is crucial for ensuring laboratory safety and proper
chemical management.

Chemical and Physical Properties

Pinacolone is a clear, colorless liquid with a peppermint or camphor-like odor.[1] It is a highly
flammable liquid and vapor.[2]
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Property Value Source
Molecular Formula C6H120 [11[3]
Molecular Weight 100.16 g/mol [11[2][3]
Boiling Point 106 °C @ 760 mmHg [11[3114]
Melting Point -52.5°C [1114]
Flash Point 5°C/41°F [1114105]
Specific Gravity 0.80 g/mL at 25°C [11[3]
Solubility in Water 19 g/L @ 25°C [1]
Vapor Pressure 31.5mmHg @ 25 °C [1]
Vapor Density 3.45 (air=1) [1]

Hazard Identification and Personal Protective Equipment (PPE)

Pinacolone is classified as a flammable liquid and is harmful if swallowed.[2] It may cause
irritation to the eyes, skin, and respiratory tract.[1][2]

Required Personal Protective Equipment (PPE)

Strict adherence to the following PPE guidelines is mandatory to prevent exposure.
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PPE Category

Specification

Rationale

Eye Protection

Chemical splash goggles.

Protects against splashes that

can cause eye irritation.[1]

Hand Protection

Appropriate protective gloves

(e.g., Nitrile rubber).

Prevents skin contact and

potential irritation.[1]

Body Protection

Appropriate protective clothing
to minimize skin contact. A
flame-retardant lab coat is

recommended.

Protects skin from accidental

spills and contamination.[1]

Respiratory Protection

Use a NIOSH/MSHA or
European Standard EN 149
approved respirator if
exposure limits are exceeded
or if irritation is experienced. All
handling should be conducted
in a well-ventilated area or a

chemical fume hood.

Protects against inhalation of
vapors which may cause
respiratory tract irritation,

dizziness, or suffocation.[1]

Footwear

Closed-toe shoes.

Protects feet from spills and

falling objects.[6]

Operational and Disposal Plans

The following step-by-step procedures provide guidance for the entire lifecycle of Pinacolone

in the laboratory, from receipt to disposal.

Receiving and Storage

 Inspection: Upon receipt, visually inspect the container for any signs of damage or leaks.

» Storage: Store in a cool, dry, well-ventilated area away from sources of ignition and

incompatible substances such as strong oxidizing agents.[1][4] Keep containers tightly

closed.[1][2][7] The storage area should be designated for flammable liquids.[4]

Handling Procedures
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» Engineering Controls: Use Pinacolone in a well-ventilated area. Use adequate ventilation to
keep airborne concentrations low.[1]

» Safe Handling Practices:

o

Avoid contact with eyes, skin, and clothing.[1][2]

[¢]

Avoid inhalation of vapor or mist.[2]

o

Wash thoroughly after handling.[1]

[e]

Use spark-proof tools and explosion-proof equipment.[1][5]

o

Ground and bond containers when transferring material to prevent static discharges.[1][5]
o Do not eat, drink, or smoke when using this product.[5]
Emergency Procedures

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes. Seek
medical attention.[1]

» Skin Contact: Flush skin with plenty of water. Remove contaminated clothing and shoes. Get
medical aid if irritation develops.[1]

 Inhalation: Remove to fresh air. If not breathing, give artificial respiration. If breathing is
difficult, give oxygen. Seek medical attention.[1]

 Ingestion: Do not induce vomiting. Never give anything by mouth to an unconscious person.
Seek medical attention.[1][2]

o Spills: Absorb the spill with an inert material (e.g., vermiculite, sand, or earth) and place it in
a suitable container for disposal.[1] Remove all sources of ignition.[1][5]

Disposal Plan

» Waste Classification: Chemical waste generators must determine whether a discarded
chemical is classified as hazardous waste according to US EPA guidelines (40 CFR Parts
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261.3) and consult state and local regulations.[1]

» Disposal Method: Contact a licensed professional waste disposal service.[2][8] Pinacolone
may be burned in a chemical incinerator equipped with an afterburner and scrubber.[2][8]
Extra care should be taken during ignition due to its high flammability.[2][8]

o Container Disposal: Empty containers retain product residue and can be dangerous.[1] Do
not reuse empty containers. Dispose of them as unused products in accordance with federal,
state, and local regulations.[2]

Experimental Protocols Cited

The information provided in this guide is a synthesis of safety data sheets and does not refer to
specific experimental protocols. Researchers should develop detailed, experiment-specific
standard operating procedures (SOPs) that incorporate this safety information.

Visual Workflow for Handling Pinacolone
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. pim-resources.coleparmer.com [pim-resources.coleparmer.com]

2. dept.harpercollege.edu [dept.harpercollege.edu]

3. 75-97-8 CAS MSDS (Pinacolone) Melting Point Boiling Point Density CAS Chemical
Properties [chemicalbook.com]

e 4. fishersci.com [fishersci.com]

e 5. butte-keenan.newlook.safecollegessds.com [butte-keenan.newlook.safecollegessds.com]
e 6. benchchem.com [benchchem.com]

e 7. Pinacolone | C6H120 | CID 6416 - PubChem [pubchem.ncbi.nim.nih.gov]

e 8. guidechem.com [guidechem.com]

 To cite this document: BenchChem. [Personal protective equipment for handling Pinacolone].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1678379#personal-protective-equipment-for-
handling-pinacolone]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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